Cas no 1325964-98-4 (N-[(4-methoxyphenyl)methyl]-N-methyl-2-nitrobenzene-1-sulfonamide)

• Product Name: N-[(4-methoxyphenyl)methyl]-N-methyl-2-nitrobenzene-1-sulfonamide
• CAS No: 1325964-98-4
• MF: C₁₅H₁₆N₂O₅S
• MW: 336.362942695618
• CID: 5529281
• Update Time: 2025-06-11

N-[(4-methoxyphenyl)methyl]-N-methyl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[(4-methoxyphenyl)methyl]-N-methyl-2-nitro-
• N-[(4-methoxyphenyl)methyl]-N-methyl-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C15H16N2O5S/c1-16(11-12-7-9-13(22-2)10-8-12)23(20,21)15-6-4-3-5-14(15)17(18)19/h3-10H,11H2,1-2H3
• InChI Key： LRQKZERJGOUPNS-UHFFFAOYSA-N
• SMILES： C1(S(N(CC2=CC=C(OC)C=C2)C)(=O)=O)=CC=CC=C1[N+]([O-])=O

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 514.7±60.0 °C(Predicted)
• pka: -7.10±0.70(Predicted)

Additional information on N-[(4-methoxyphenyl)methyl]-N-methyl-2-nitrobenzene-1-sulfonamide

Professional Introduction to N-[(4-methoxyphenyl)methyl]-N-methyl-2-nitrobenzene-1-sulfonamide (CAS No. 1325964-98-4)

N-[(4-methoxyphenyl)methyl]-N-methyl-2-nitrobenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1325964-98-4, represents a class of sulfonamides that are widely studied for their potential pharmacological properties. The molecular structure of this compound incorporates several key functional groups, including a nitro group, a methyl group, and a sulfonamide moiety, which contribute to its unique chemical behavior and reactivity.

The< strong>N-[(4-methoxyphenyl)methyl]-N-methyl-2-nitrobenzene-1-sulfonamide molecule is characterized by its aromatic backbone, which is substituted with various functional groups. The presence of the 4-methoxyphenyl group enhances the lipophilicity of the compound, making it more soluble in organic solvents and potentially more bioavailable when administered orally or topically. The nitro group introduces a region of high electron density, which can participate in various redox reactions and influence the compound's interaction with biological targets.

One of the most compelling aspects of this compound is its utility in the development of novel therapeutic agents. Sulfonamides are well-known for their broad spectrum of biological activity, and modifications to their structure can lead to compounds with enhanced efficacy and reduced toxicity. Recent studies have demonstrated that sulfonamides derived from nitroaromatics can exhibit potent antimicrobial and anti-inflammatory properties. For instance, derivatives of< strong>2-nitrobenzene-1-sulfonamide have been investigated for their ability to inhibit bacterial enzymes and disrupt bacterial cell wall synthesis.

In the realm of drug discovery, the< strong>N-[(4-methoxyphenyl)methyl]-N-methyl-2-nitrobenzene-1-sulfonamide has been explored as a lead compound for further optimization. Researchers have leveraged computational modeling and high-throughput screening techniques to identify structural modifications that could enhance its pharmacokinetic profile. The methoxy group in the 4-position of the phenyl ring is particularly interesting, as it can influence both the metabolic stability and binding affinity of the compound to biological targets. By strategically modifying this moiety, chemists aim to develop more potent and selective inhibitors for various therapeutic applications.

The< strong>CAS number 1325964-98-4 provides a unique identifier for this compound, facilitating its use in academic research, industrial applications, and regulatory submissions. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize this compound in their studies. The chemical synthesis of< strong>N-[(4-methoxyphenyl)methyl]-N-methyl-2-nitrobenzene-1-sulfonamide involves multi-step organic reactions, including nitration, sulfonylation, and alkylation. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

Recent advancements in synthetic methodologies have enabled more efficient production processes for complex sulfonamides like< strong>N-[(4-methoxyphenyl)methyl]-N-methyl-2-nitrobenzene-1-sulfonamide. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved scalability, making it feasible to produce larger quantities of these compounds for preclinical testing. These innovations have accelerated the pace of drug discovery by allowing researchers to rapidly explore diverse chemical libraries.

The pharmacological potential of< strong>N-(4-methoxyphenyl)methyl-N-methyl-2-nitrobenzene-1-sulfonamide extends beyond antimicrobial applications. Emerging research suggests that sulfonamides may play a role in treating neurological disorders by modulating neurotransmitter receptors or inhibiting key enzymes involved in neurodegeneration. The nitro group's ability to engage in redox reactions could be exploited to develop prodrugs that release active species within diseased tissues, offering a targeted therapeutic approach.

In conclusion, N-[ (4 - methoxyphenyl) methyl ] - N - methyl - 2 - nitrobenzene - 1 - sulfonamide ( CAS No . 1325964 - 98 - 4 ) is a multifaceted compound with significant promise in pharmaceutical research . Its unique structural features make it a valuable scaffold for developing novel therapeutic agents with applications ranging from antimicrobial treatments to potential neuroprotective therapies . As synthetic chemistry continues to evolve , the accessibility and versatility of such compounds will further drive innovation in drug discovery and development .